N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-3-(1-pyrrolidinyl)propanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C16H22N2O3/c19-16(7-10-18-8-3-4-9-18)17-11-13-12-20-14-5-1-2-6-15(14)21-13/h1-2,5-6,13H,3-4,7-12H2,(H,17,19)
• InChI Key: LGIMQBGKELFJBB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCC(=O)NCC2COC3=CC=CC=C3O2
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-3-(1-pyrrolidinyl)propanamide, commonly known as BPAP, is a compound that has gained significant attention in recent years due to its potential therapeutic applications. BPAP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of BPAP is not fully understood, but it is thought to involve the modulation of various neurotransmitter systems in the brain, including dopamine, serotonin, and acetylcholine. BPAP has been found to increase the release of dopamine and serotonin in the brain, leading to enhanced neurotransmission and improved cognitive function.
Biochemical and Physiological Effects
BPAP has been found to exhibit a range of biochemical and physiological effects, including neuroprotection, enhanced cognitive function, and improved motor function. BPAP has also been found to increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which play a critical role in neuronal survival and function.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPAP for lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is the relatively high cost of BPAP, which may limit its use in large-scale studies.

Future Directions

There are several future directions for research on BPAP, including:
1. Clinical trials to evaluate the safety and efficacy of BPAP in the treatment of neurological disorders.
2. Studies to further elucidate the mechanism of action of BPAP and its effects on various neurotransmitter systems in the brain.
3. Development of new synthetic methods for BPAP to improve yield and reduce cost.
4. Investigation of the potential use of BPAP in combination with other drugs for enhanced therapeutic effects.
5. Studies to evaluate the long-term effects of BPAP on neuronal function and survival.
Conclusion
BPAP is a promising compound with potential therapeutic applications in various neurological disorders. Its unique mechanism of action and range of biochemical and physiological effects make it an attractive candidate for further research. As more studies are conducted, BPAP may prove to be an important tool in the treatment of neurological disorders.

Synthesis Methods

BPAP can be synthesized through a multi-step process involving the reaction of 3-(1-pyrrolidinyl)propan-1-ol with 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, followed by the conversion of the resulting ester to the amide using appropriate reagents. This method has been optimized to yield high purity BPAP with good yields.

Scientific Research Applications

BPAP has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and depression. In preclinical studies, BPAP has been found to exhibit neuroprotective effects and enhance cognitive function.